Cas no 1539-44-2 (3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester)

3,5-Pyridinedicarboxylic acid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester is a pyridine-based dicarboxylate derivative with a phenyl and dimethyl substitution pattern at the 2, 4, and 6 positions. The diethyl ester functionalization enhances its solubility in organic solvents, making it suitable for applications in synthetic chemistry, particularly as an intermediate in heterocyclic compound synthesis. The steric and electronic effects of the phenyl and methyl groups influence its reactivity, offering selectivity in coupling or condensation reactions. Its well-defined structure and stability under standard conditions make it a reliable building block for pharmaceuticals, agrochemicals, or ligand design. The compound’s purity and consistent performance are critical for reproducible results in research and industrial processes.
3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester structure
1539-44-2 structure
Product name:3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester
CAS No:1539-44-2
MF:C19H21NO4
MW:327.37434
MDL:MFCD00980182
CID:117801
PubChem ID:629929

3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester
    • Diethyl 2,6-dimethyl-4-phenyl-3,5-pyridinedicarboxylate
    • diethyl 2,6-dimethyl-4-phenylpyridine-3,5-dicarboxylate
    • 2,6-dimethyl-4-phen
    • 2,6-dimethyl-4-phenyl-pyridine-3,5-dicarboxylic acid diethyl ester
    • AC1LCGP7
    • CBMicro_021036
    • diethyl 4-phenyl-2,6-dimethylpyridine-3,5-dicarboxylate
    • diethyl-4-phenyl-2,6-dimethylpyridine-3,5-dicarboxylate
    • ethyl 5-(ethoxycarbonyl)-2,6-dimethyl-4-phenylpyridine-3-carboxylate
    • Oprea1_647604
    • 4-Phenyl-2,6-dimethylpyridine-3,5-dicarboxylic acid diethyl ester
    • 2,6-Dimethyl-4-(phenyl)pyridine-3,5-dicarboxylic acid diethyl ester
    • DTXSID60348071
    • NS-00072
    • CHEMBL1583690
    • 1539-44-2
    • diethyl 4-phenyl-2,6-dimethyl-3,5-pyridinedicarboxylate
    • SMR000185942
    • 3,5-diethyl2,6-dimethyl-4-phenylpyridine-3,5-dicarboxylate
    • AB00086266-01
    • MFCD00980182
    • HMS2459P20
    • Z56791253
    • MLS000576557
    • CCG-8762
    • 3,5-diethyl 2,6-dimethyl-4-phenylpyridine-3,5-dicarboxylate
    • SR-01000518835-1
    • SCHEMBL15976546
    • BIM-0021095.P001
    • SR-01000518835
    • AKOS001016678
    • EU-0084963
    • VQDKSJMDSZZJER-UHFFFAOYSA-N
    • G68496
    • STK791068
    • MDL： MFCD00980182
    • Inchi： InChI=1S/C19H21NO4/c1-5-23-18(21)15-12(3)20-13(4)16(19(22)24-6-2)17(15)14-10-8-7-9-11-14/h7-11H,5-6H2,1-4H3
    • InChI Key： VQDKSJMDSZZJER-UHFFFAOYSA-N
    • SMILES： CCOC(C1C(C)=NC(C)=C(C(OCC)=O)C=1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 327.14713
  • Monoisotopic Mass: 327.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.5Ų
  • XLogP3: 3.7

Experimental Properties

  • Color/Form: NA
  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 420.3±45.0 °C at 760 mmHg
  • Flash Point: 184.1±27.9 °C
  • PSA: 65.49

3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester Security Information

3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
178841-1g
Diethyl 2,6-dimethyl-4-phenylpyridine-3,5-dicarboxylate
 1539-44-2
1g
 $210.00 2023-09-07
A2B Chem LLC
AD48237-1g
3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester
 1539-44-2 >97%
1g
 $343.00 2024-04-20
A2B Chem LLC
AD48237-10mg
3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester
 1539-44-2 >97%
10mg
 $240.00 2024-04-20
abcr
AB582729-1g
Diethyl 2,6-dimethyl-4-phenylpyridine-3,5-dicarboxylate; .
 1539-44-2
1g
 €204.10 2024-08-02
Matrix Scientific
178841-500mg
Diethyl 2,6-dimethyl-4-phenylpyridine-3,5-dicarboxylate
 1539-44-2
500mg
 $154.00 2023-09-07
Matrix Scientific
178841-5g
Diethyl 2,6-dimethyl-4-phenylpyridine-3,5-dicarboxylate
 1539-44-2
5g
 $944.00 2023-09-07
A2B Chem LLC
AD48237-1mg
3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester
 1539-44-2 >97%
1mg
 $201.00 2024-04-20
A2B Chem LLC
AD48237-500mg
3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester
 1539-44-2 >97%
500mg
 $269.00 2024-04-20
A2B Chem LLC
AD48237-5mg
3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester
 1539-44-2 >97%
5mg
 $214.00 2024-04-20
1PlusChem
1P007HBH-250mg
3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester
 1539-44-2 97%
250mg
 $56.00 2024-06-20

3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester Related Literature

Related Categories

1539-44-2 (3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester) Related Products

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1539-44-2)3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester
A1224280
Purity:99%
Quantity:5g
Price ($):396